Cas no 1552276-99-9 (4,4-Difluoro-2-phenylpyrrolidine)

• Product Name: 4,4-Difluoro-2-phenylpyrrolidine
• CAS No: 1552276-99-9
• MF: C₁₀H₁₁F₂N
• MW: 183.1978495121
• MDL: MFCD26727617
• CID: 5606912
• PubChem ID: 83854174
• Update Time: 2025-10-29

4,4-Difluoro-2-phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL18863654
• 1552276-99-9
• EN300-8323162
• 4,4-Difluoro-2-phenylpyrrolidine
• SRAPWZXAGRRSJX-UHFFFAOYSA-N

• MDL： MFCD26727617
• Inchi： 1S/C10H11F2N/c11-10(12)6-9(13-7-10)8-4-2-1-3-5-8/h1-5,9,13H,6-7H2
• InChI Key： SRAPWZXAGRRSJX-UHFFFAOYSA-N
• SMILES： FC1(CNC(C2C=CC=CC=2)C1)F

Computed Properties

• Exact Mass: 183.08595568g/mol
• Monoisotopic Mass: 183.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4,4-Difluoro-2-phenylpyrrolidine

Comprehensive Overview of 4,4-Difluoro-2-phenylpyrrolidine (CAS No. 1552276-99-9): Properties, Applications, and Industry Trends

4,4-Difluoro-2-phenylpyrrolidine (CAS No. 1552276-99-9) is a fluorinated heterocyclic compound gaining significant attention in pharmaceutical and agrochemical research. This fluorinated pyrrolidine derivative exhibits unique structural features, combining a phenyl group with two strategically placed fluorine atoms, making it a valuable building block in modern synthetic chemistry. The compound's molecular formula C₁₀H₁₁F₂N and molecular weight of 183.20 g/mol contribute to its diverse reactivity profile.

Recent studies highlight the growing importance of fluorinated organic compounds in drug discovery, with 4,4-Difluoro-2-phenylpyrrolidine serving as a key intermediate for developing novel therapeutic agents. The pharmaceutical industry particularly values this compound for its potential in creating central nervous system (CNS) active molecules, as the pyrrolidine scaffold is frequently found in neurologically active pharmaceuticals. Researchers are actively exploring its applications in designing selective enzyme inhibitors and receptor modulators due to its unique electronic properties imparted by the fluorine atoms.

The synthesis of 4,4-Difluoro-2-phenylpyrrolidine typically involves multi-step organic transformations, with recent advancements focusing on more sustainable and atom-economical routes. Green chemistry approaches utilizing catalytic fluorination methods have become a hot topic in scientific literature, addressing the growing demand for environmentally friendly synthetic protocols. Analytical characterization of this compound commonly employs techniques such as NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and HPLC purity analysis to ensure quality and consistency for research applications.

In material science, 4,4-Difluoro-2-phenylpyrrolidine has shown promise as a precursor for advanced functional materials. Its incorporation into liquid crystal formulations and organic electronic materials is being investigated due to the fluorine atoms' ability to modify electronic properties and intermolecular interactions. The compound's potential in creating fluorinated polymers with enhanced thermal stability and chemical resistance aligns with current industry trends toward high-performance materials.

Market analysis indicates growing demand for specialty fluorine compounds like 4,4-Difluoro-2-phenylpyrrolidine, driven by expanding applications in life sciences and advanced materials. Regulatory considerations for fluorinated compounds continue to evolve, with researchers emphasizing the importance of thorough ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling during drug development stages. The compound's storage typically requires protection from moisture and oxidation, with recommended conditions of 2-8°C in airtight containers under inert atmosphere.

Recent patent literature reveals innovative applications of 4,4-Difluoro-2-phenylpyrrolidine derivatives in addressing current medical challenges. Several patent filings describe its use in developing antiviral agents, particularly targeting RNA viruses, reflecting the heightened interest in broad-spectrum antiviral therapies. The compound's structural versatility allows for diverse modifications, enabling medicinal chemists to fine-tune pharmacological properties while maintaining favorable drug-like characteristics.

Quality control of 4,4-Difluoro-2-phenylpyrrolidine remains critical for research applications, with suppliers increasingly offering high-purity grades (>98%) accompanied by comprehensive analytical certificates. The compound's stability under various conditions is an active area of investigation, particularly regarding its behavior in different solvent systems and at elevated temperatures. These studies contribute valuable data for process optimization in industrial-scale production.

Emerging research directions explore the compound's potential in asymmetric synthesis, where its chiral center could enable the production of enantiomerically pure pharmaceuticals. The development of efficient chiral resolution methods for 4,4-Difluoro-2-phenylpyrrolidine derivatives represents an important frontier in synthetic methodology, addressing the pharmaceutical industry's need for single-isomer drugs.

Environmental fate studies of fluorinated compounds like 4,4-Difluoro-2-phenylpyrrolidine have gained importance in regulatory submissions. Researchers are developing advanced analytical methods to track such compounds in environmental matrices, contributing to our understanding of their biodegradation pathways and potential ecological impacts. These studies support the compound's responsible use in industrial applications.

The global market for fluorinated building blocks continues to expand, with 4,4-Difluoro-2-phenylpyrrolidine maintaining a stable position among research chemicals. Current pricing trends reflect the compound's specialized nature and the technical challenges associated with its production. Future developments may focus on continuous flow synthesis approaches to improve production efficiency and reduce costs while maintaining high purity standards.

Academic and industrial collaborations are driving innovation in 4,4-Difluoro-2-phenylpyrrolidine applications, with several research groups reporting novel synthetic methodologies and derivative compounds. The compound's versatility ensures its continued relevance across multiple disciplines, from medicinal chemistry to materials science. As research progresses, we anticipate new discoveries that will further expand the utility of this valuable fluorinated heterocycle.